Cas no 284685-07-0 ((S)-(-)-Nicotine-d4)

• Product Name: (S)-(-)-Nicotine-d4
• CAS No: 284685-07-0
• MF: C₁₀H₁₄N₂
• MW: 166.256208896637
• CID: 1062216
• PubChem ID: 71312299
• Update Time: 2025-06-13

(S)-(-)-Nicotine-d4 Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-Nicotine-d4
• 5-[(2S)-1-methyl-2-pyrrolidinyl]pyridine-2,3,4,6-d4; (S)-(-)-Nicotine-d4; (S)-(-)-Nicotine-D4 (pyridine-D4)
• DTXSID80746757
• (s)-nicotine-d4
• 3-[(2S)-1-Methylpyrrolidin-2-yl](~2~H_4_)pyridine
• 2,3,4,6-Tetradeuterio-5-[(2S)-1-methylpyrrolidin-2-yl]pyridine
• DB-223742
• (-)-1-Methyl-2-[3-pyridyl]pyrrolidine-d4
• 3-[(2S)-1-methylpyrrolidin-2-yl](?H?)pyridine
• SCHEMBL13332292
• 284685-07-0

• Inchi： 1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-/m0/s1/i2D,4D,6D,8D
• InChI Key： SNICXCGAKADSCV-VJPMMSBNSA-N
• SMILES： N1(C)CCC[C@H]1C1C([2H])=NC([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 166.140805439g/mol
• Monoisotopic Mass: 166.140805439g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 16.1Ų

(S)-(-)-Nicotine-d4 Security Information

• Hazard Category Code： 25-27-51/53
• Safety Instruction： 36/37-45-61
• Hazardous Material Identification：

Additional information on (S)-(-)-Nicotine-d4

(S)-(-)-Nicotine-d4: A Deuterated Analogue with Enhanced Applications in Chemical Biology and Medicinal Research

(S)-(-)-Nicotine-d4, with the CAS number 284685-07-0, represents a deuterated derivative of nicotine, a well-known alkaloid found in the nightshade family of plants. This compound has garnered significant attention in the field of chemical biology and medicinal research due to its unique isotopic properties, which offer advantages in metabolic studies, drug development, and analytical chemistry. The introduction of deuterium atoms into the nicotine molecule not only enhances its stability but also allows for more precise tracking of its biological pathways and interactions. This review explores the structural characteristics, synthetic methodologies, and recent applications of (S)-(-)-Nicotine-d4, emphasizing its role in advancing our understanding of nicotine metabolism and its potential as a tool in drug discovery.

The chemical structure of (S)-(-)-Nicotine-d4 closely resembles that of native nicotine, with the primary distinction being the substitution of four hydrogen atoms with deuterium atoms (²H). This modification is strategically placed at positions 1, 3, 5, and 8 of the pyridine ring and the pyrrolidine moiety, respectively. The use of deuterium labeling is a powerful technique in modern chemistry, enabling researchers to study reaction mechanisms, metabolic fluxes, and pharmacokinetic profiles with high fidelity. The stereochemistry of (S)-(-)-Nicotine-d4 is crucial, as nicotine exists as a racemate composed of two enantiomers: (S)-nicotine and (R)-nicotine. The (S)-(-)-configuration is particularly relevant due to its higher affinity for nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes, including neurotransmission and muscle contraction.

Recent advancements in synthetic chemistry have made the production of (S)-(-)-Nicotine-d4 more accessible, paving the way for its widespread use in research. Traditional methods often involved multi-step organic synthesis, but newer approaches have streamlined this process using catalytic hydrogenation and isotopic exchange techniques. These methods not only improve yield but also reduce costs, making (S)-(-)-Nicotine-d4 more feasible for large-scale applications. One notable innovation is the use of transition metal catalysts that facilitate selective deuterium incorporation without altering other functional groups in the molecule. This precision is essential for maintaining the biological activity of nicotine while introducing isotopic labels.

The applications of (S)-(-)-Nicotine-d4 are diverse and span multiple disciplines. In chemical biology, this deuterated analogue serves as a valuable tool for studying nicotine metabolism at the molecular level. By tracking labeled metabolites in vivo or in vitro, researchers can elucidate enzymatic pathways and identify key enzymes involved in nicotine breakdown. This information is crucial for developing drugs that target these pathways, potentially leading to new treatments for nicotine dependence and related disorders. Additionally, (S)-(-)-Nicotine-d4 has been used to investigate the interactions between nicotine and nAChRs, providing insights into receptor binding affinities and signal transduction mechanisms.

In medicinal research, (S)-(-)-Nicotine-d4 plays a pivotal role in drug discovery efforts aimed at developing novel therapeutics for neurological disorders. Nicotinic acetylcholine receptors are implicated in conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia, making them attractive targets for pharmacological intervention. The use of deuterated analogues like (S)-(-)-Nicotine-d4 allows researchers to design ligands with improved pharmacokinetic properties, such as longer half-lives or reduced metabolic clearance. For instance, studies have shown that deuterium labeling can enhance the bioavailability of small molecules by inhibiting their enzymatic degradation. This concept has been successfully applied to other therapeutic areas beyond neuroscience.

The analytical chemistry community has also benefited from the use of (S)-(-)-Nicotine-d4 as an internal standard or reference compound. Isotope ratio mass spectrometry (IRMS) techniques enable researchers to quantify deuterium-labeled compounds with high precision, facilitating accurate measurements in complex biological matrices. This capability is particularly useful in metabolomics studies where subtle changes in isotopic abundance can indicate shifts in metabolic pathways. Furthermore, (S)-(-)-Nicotine-d4 has been employed in gas chromatography-mass spectrometry (GC-MS) analyses to enhance sensitivity and resolution when detecting trace amounts of nicotine or its derivatives.

Future directions for research involving (S)-(-)-Nicotine-d4 include exploring its potential as a biomarker for nicotine exposure and addiction. By monitoring deuterium-labeled metabolites in human samples, researchers can gain insights into individual responses to nicotine consumption and develop personalized treatment strategies. Additionally, advancements in computational chemistry may allow for more accurate predictions of how deuterium substitution affects molecular properties such as solubility or binding affinity. These computational models could accelerate drug discovery efforts by identifying promising candidates before experimental validation becomes necessary.

In conclusion,(S)-(−)− Nicotine−d4, with CAS number 284685−07−0, is a versatile deuterated analogue with significant implications for chemical biology and medicinal research. Its unique isotopic properties offer advantages over native nicotine in metabolic studiesdrug development analytical chemistry Its role as a tool for understanding nicotine metabolism receptor interactions pharmacokinetic profiles underscores its importance as both a research reagent therapeutic lead compound The continued exploration applications will undoubtedly expand knowledge base utility this fascinating molecule years